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Compound of Interest

Compound Name: 3-(Trimethoxysilyl)propyl acetate

Cat. No.: B1294997

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 3-
(Trimethoxysilyl)propyl acetate (CAS No. 59004-18-1), a versatile organosilane compound.
The following sections detail the known hazards, handling procedures, and physical and
chemical properties to ensure its safe use in a laboratory and research environment. The
guantitative data has been compiled from various sources and is presented for easy reference.

Hazard Identification and Classification

3-(Trimethoxysilyl)propyl acetate is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to
understand these hazards to implement appropriate safety measures.

GHS Classification

Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation

Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation
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GHS Pictogram:
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Signal Word:Warning

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling and storage.

Property Value Source
CAS Number 59004-18-1

Molecular Formula C8H1805Si

Molecular Weight 222.31 g/mol

Appearance Liquid

Purity 95%

Density 1.062 g/cm3 [1]
Boiling Point 92 °C [1]
Melting Point <0°C [1]
Flash Point 93 °C [1]
Refractive Index 1.4146 [1]

Toxicological Information

Limited quantitative toxicological data for 3-(Trimethoxysilyl)propyl acetate is available. For a
related compound, it was noted that the toxicological properties have not been thoroughly
investigated[2]. Therefore, caution should be exercised, and the substance should be handled
as potentially harmful.
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Endpoint Value Species
LD50 (Oral) Not available
LD50 (Dermal) Not available
LC50 (Inhalation) Not available

First-Aid Measures

In case of exposure, immediate and appropriate first-aid is essential.

Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Check for and remove
any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures

While specific fire-fighting data for 3-(Trimethoxysilyl)propyl acetate is limited, general

guidance for similar chemicals can be applied.
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Aspect

Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[2][3]

Specific Hazards

Emits toxic fumes under fire conditions.

Protective Equipment

Wear self-contained breathing apparatus
(SCBA) and full protective gear.

Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure and

accidents.
Aspect Recommendation
Use in a well-ventilated area or under a
] chemical fume hood. Avoid contact with skin,
Handling ) ) ]
eyes, and clothing. Avoid breathing vapor or
mist. Wash thoroughly after handling.
Store in a tightly closed container in a dry and
Storage well-ventilated place. Keep away from heat,

sparks, and open flames. Store at 2-8°C.

Exposure Controls and Personal Protection

To prevent exposure, appropriate engineering controls and personal protective equipment

(PPE) must be used.
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Control Parameter

Recommendation

Engineering Controls

Use of a chemical fume hood is recommended.
Ensure eyewash stations and safety showers

are readily available.

Eye/Face Protection

Wear chemical safety goggles or a face shield.

Skin Protection

Wear chemically resistant gloves (e.g., nitrile
rubber). Wear a lab coat or other protective

clothing.

Respiratory Protection

If ventilation is inadequate, use a NIOSH-
approved respirator with an appropriate

cartridge.

Occupational Exposure Limits

No specific OSHA PEL or ACGIH TLV has been

established for this substance.

Visualizing Safety Protocols

To further aid in the understanding of safety procedures, the following diagrams illustrate key

logical relationships and workflows.
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Caption: Logical relationship between GHS hazards and required safety precautions.
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Start: Proposed use of
3-(Trimethoxysilyl)propyl acetate

1. Identify Hazards
(Review SDS: H315, H319, H335)

2. Assess Potential Exposure
(Inhalation, Dermal, Ocular)

3. Evaluate Risks
(Likelihood & Severity)

4. Implement Control Measures
(PPE, Ventilation, Procedures)

5. Review and Monitor Controls
(Effectiveness Check)

Controls Effective \Controls Ineffective

Proceed with Experiment

Stop and Re-evaluate
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Caption: A typical risk assessment workflow for handling 3-(Trimethoxysilyl)propyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-(trimethoxysilyl)propyl acetate CAS : 59004-18-1 — ¢F £ [chemhui.com]

2. louisville.edu [louisville.edu]

3. louisville.edu [louisville.edu]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of 3-
(Trimethoxysilyl)propyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294997#3-trimethoxysilyl-propyl-acetate-safety-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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